[2-Chloro-5-(methoxymethoxy)phenyl]acetonitrile

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 2-[2-chloro-5-(methoxymethoxy)phenyl]acetonitrile
• InChI: InChI=1S/C10H10ClNO2/c1-13-7-14-9-2-3-10(11)8(6-9)4-5-12/h2-3,6H,4,7H2,1H3
• InChI Key: MHSXUYPVEAOFLC-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=C(C=C1)Cl)CC#N

Description

[2-Chloro-5-(methoxymethoxy)phenyl]acetonitrile is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-(methoxyethoxy)toluene (5.00 g; 26.8 mmol), N-bromosuccinimide (4.77 g; 26.8 mmol) and 2,2-azobis(isobutyronitrile) (0.09 g; 0.53 mmol) in carbon tetrachloride (25 ml) was refluxed for 2 hours. After air cooling and filtration the precipitate, the filtrate was condensed under reduced pressure. To the residue were added sodium cyanide (2.77 g; 80.4 mol) and anhydrous N,N-dimethylformamide (30 ml). The mixture was stirred at room temperature for 2 hours. Water and ethyl acetate were added to the reaction solution and extracted. The organic layer was washed with brine, dried over anhydrous sodium sulphate, and evaporated under reduced pressure. The residue was purified by column chromatograph on silica gel (hexane:ethyl acetate=6:1→4:1) to give [2-chloro-5-(methoxymethoxy)phenyl]acetonitrile as colorless oil (2.64 g; 47%).